2-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 2-(2-hydroxyethoxymethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C16H23NO4/c18-10-11-20-13-15-8-4-5-9-17(15)16(19)21-12-14-6-2-1-3-7-14/h1-3,6-7,15,18H,4-5,8-13H2
• InChI Key: AOULMAALIMMPDA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)COCCO)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C16H23NO4
• Molecular Weight: 293.36 g/mol

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through cyclization reactions involving appropriate precursors such as 1,5-diamines.

Introduction of the Hydroxy-ethoxymethyl Group: This step involves the reaction of the piperidine ring with ethylene oxide or similar reagents under controlled conditions to introduce the hydroxy-ethoxymethyl group.

Esterification: The final step involves the esterification of the carboxylic acid group with benzyl alcohol in the presence of a suitable catalyst such as sulfuric acid or p-toluenesulfonic acid.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form corresponding carbonyl compounds.

Reduction: The ester group can be reduced to the corresponding alcohol.

Substitution: The hydroxy-ethoxymethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Nucleophiles such as halides or amines can be used in the presence of a base like sodium hydroxide.

Major Products

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of primary or secondary alcohols.

Substitution: Formation of substituted piperidine derivatives.

Scientific Research Applications

2-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Potential use in the development of bioactive compounds and pharmaceuticals.

Medicine: Investigated for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of polymers and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester involves its interaction with molecular targets such as enzymes or receptors. The hydroxy-ethoxymethyl group can form hydrogen bonds with active sites, while the benzyl ester group can enhance the compound’s lipophilicity, facilitating its interaction with lipid membranes and cellular components.

Comparison with Similar Compounds

Comparison with Structural Analogs

Ring-Substituted Analogs

a) 2-(2-Hydroxy-ethoxymethyl)-pyrrolidine-1-carboxylic acid benzyl ester

• Molecular Formula: C₁₅H₂₁NO₄
• Molecular Weight : 279.34 g/mol
• CAS : 1353961-55-3
• Key Differences: Replaces the six-membered piperidine ring with a five-membered pyrrolidine.

b) 4-[2-(3-Carboxymethyl-indol-1-yl)-ethyl]-piperidine-1-carboxylic acid benzyl ester

• Molecular Formula : C₂₅H₂₈N₂O₄
• Molecular Weight : 420.51 g/mol
• CAS : 461052-33-5
• Key Differences : Incorporates an indole moiety linked via an ethyl group. The aromatic indole enhances π-π stacking interactions, making it suitable for targeting serotonin or kinase receptors .

Side-Chain Modifications

a) 4-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester

• Molecular Formula : C₁₆H₂₄N₂O₃ (estimated)
• CAS : 122021-01-6
• Key Differences: Hydroxy group replaced with an amino (-NH₂) group. Increases basicity (pKa ~9–10), enhancing solubility in acidic environments and enabling protonation-dependent cellular uptake .

b) Benzyl 4-(2-oxoethyl)piperidine-1-carboxylate

• Molecular Formula: C₁₅H₁₉NO₃
• Molecular Weight : 261.32 g/mol
• CAS : 130312-10-6
• Key Differences : Hydroxy-ethoxy replaced with a ketone (-C=O). The electron-withdrawing ketone increases reactivity toward nucleophiles, enabling conjugation or further derivatization .

Ester Group Variations

a) 2-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester

• Molecular Formula: C₁₃H₂₅NO₄ (estimated)
• Key Differences : Benzyl ester replaced with tert-butyl ester. The tert-butyl group improves stability against enzymatic hydrolysis but reduces solubility in aqueous media .

b) 3-(2,2-Diethoxy-ethoxy)-piperidine-1-carboxylic acid benzyl ester

• Molecular Formula: C₁₉H₂₉NO₅ (estimated)
• Key Differences : Ethoxy groups replace hydroxy, introducing steric hindrance and lipophilicity. The diethoxy chain may act as a protecting group for alcohols in multi-step syntheses .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight	Key Substituent	Notable Properties	References
Target Compound	C₁₆H₂₃NO₄	293.36	Hydroxy-ethoxymethyl, benzyl	Balanced hydrophilicity-lipophilicity
Pyrrolidine Analog	C₁₅H₂₁NO₄	279.34	Pyrrolidine core	Reduced steric bulk
Indole-Substituted Analog	C₂₅H₂₈N₂O₄	420.51	Indole-ethyl	Enhanced aromatic interactions
Amino-Ethoxymethyl Analog	C₁₆H₂₄N₂O₃	~292.37	Amino group	Increased basicity
Ketone-Substituted Analog	C₁₅H₁₉NO₃	261.32	Ketone	High reactivity toward nucleophiles
tert-Butyl Ester Analog	C₁₃H₂₅NO₄	~265.34	tert-butyl ester	Improved hydrolytic stability

Biological Activity

2-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester, also referred to by its CAS number 934744-59-9, is a compound of significant interest due to its potential biological activities. This article explores its chemical properties, biological effects, and relevant research findings.

• Molecular Formula : C16H23NO4
• Molecular Weight : 293.36 g/mol
• CAS Number : 934744-59-9

The compound features a piperidine ring, which is known for its presence in various pharmacologically active molecules. The hydroxymethyl and ethoxy groups contribute to its solubility and reactivity.

The biological activity of this compound is primarily linked to its structural characteristics that allow it to interact with various biological targets. The piperidine moiety is often involved in receptor binding, while the hydroxymethyl and ethoxy groups may enhance metabolic stability and bioavailability.

Pharmacological Studies

Recent studies have highlighted the compound's potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study on related compounds indicated that modifications in the piperidine structure can lead to significant changes in enzyme inhibition profiles, particularly against nucleoside phosphorylases (PNP) .

Case Studies

• Toxicity and Metabolism : A case study on related aryl alcohol alkyl carboxylic acid esters demonstrated that such compounds undergo extensive metabolic transformations, primarily through hydrolysis . This suggests that 2-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester might exhibit similar metabolic pathways, leading to the formation of biologically active metabolites.
• In Vitro Studies : In vitro assays have shown that compounds with similar structures exhibit selective cytotoxicity towards certain cancer cell lines while sparing others . This selectivity is crucial for developing targeted cancer therapies.
• ADMET Profiling : Preliminary ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling indicates favorable absorption characteristics for compounds within this class, suggesting potential for further development as therapeutic agents .

Data Table: Summary of Biological Activities

Activity Type	Description	Reference
Enzyme Inhibition	Inhibits nucleoside phosphorylase
Cytotoxicity	Selective against certain T-lymphoblastic lines
Metabolic Stability	Undergoes hydrolysis; forms active metabolites